Cas no 198904-53-9 (4-Thiazol-2-yl-benzaldehyde)
4-Thiazol-2-yl-benzaldehyde structure
Product Name:4-Thiazol-2-yl-benzaldehyde
CAS No:198904-53-9
MF:C10H7NOS
MW:189.233680963516
MDL:MFCD06797780
CID:136311
Update Time:2025-04-19
4-Thiazol-2-yl-benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazol-2-yl-benzaldehyde
- 4-(Thiazol-2-yl)benzaldehyde
- 4-(1,3-THIAZOL-2-YL)BENZALDEHYDE
- Benzaldehyde,4-(2-thiazolyl)-
- 4-(2-thiazolyl)benzaldehyde
- Benzaldehyde,4-(2-thiazolyl)
- 4-(5-Nitrothiazol-2-yl)benzaldehyde
- 2-(4-Formylphenyl)thiazole-5-carboxylic acid
- 2-(4-Formylphenyl)thiazole-4-carboxylic acid
- Benzaldehyde, 4-(2-thiazolyl)-
- 4-(2-thiazolyl)-benzaldehyde
- 4-(Thiazol-2-yl)-benzaldehyde
- LQLBILPEELCFQI-UHFFFAOYSA-N
- SBB052185
- FCH833041
- RP03662
- VZ29750
- COR0003033
- AX8012650
- T
-
- MDL: MFCD06797780
- Inchi: 1S/C10H7NOS/c12-7-8-1-3-9(4-2-8)10-11-5-6-13-10/h1-7H
- InChI Key: LQLBILPEELCFQI-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 189.02500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 178
- Topological Polar Surface Area: 58.2
Experimental Properties
- Boiling Point: 350.3°C at 760 mmHg
- PSA: 58.20000
- LogP: 2.62260
4-Thiazol-2-yl-benzaldehyde Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazard Category Code: 41
- Safety Instruction: 26-39
-
Hazardous Material Identification:
- Storage Condition:Inert atmosphere,2-8°C
4-Thiazol-2-yl-benzaldehyde Customs Data
- HS CODE:2934100090
- Customs Data:
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
4-Thiazol-2-yl-benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189928-5g |
4-Thiazol-2-yl-benzaldehyde |
198904-53-9 | 95+% | 5g |
$281 | 2021-08-05 | |
| Chemenu | CM189928-10g |
4-Thiazol-2-yl-benzaldehyde |
198904-53-9 | 95+% | 10g |
$477 | 2021-08-05 | |
| Chemenu | CM189928-25g |
4-Thiazol-2-yl-benzaldehyde |
198904-53-9 | 95+% | 25g |
$1169 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YO023-200mg |
4-Thiazol-2-yl-benzaldehyde |
198904-53-9 | 97+% | 200mg |
76.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YO023-20g |
4-Thiazol-2-yl-benzaldehyde |
198904-53-9 | 97+% | 20g |
2286.0CNY | 2021-07-12 | |
| TRC | T344698-50mg |
4-Thiazol-2-yl-benzaldehyde |
198904-53-9 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T344698-100mg |
4-Thiazol-2-yl-benzaldehyde |
198904-53-9 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T344698-500mg |
4-Thiazol-2-yl-benzaldehyde |
198904-53-9 | 500mg |
$ 115.00 | 2022-06-02 | ||
| Apollo Scientific | OR346576-1g |
4-(Thiazol-2-yl)benzaldehyde |
198904-53-9 | 97% | 1g |
£30.00 | 2024-05-25 | |
| Chemenu | CM189928-5g |
4-Thiazol-2-yl-benzaldehyde |
198904-53-9 | 95%+ | 5g |
$105 | 2023-01-07 |
4-Thiazol-2-yl-benzaldehyde Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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